

Analytical Methods for the Characterization and Quantification of Deuterated R-Pioglitazone

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 5-(4-(2-(5-Ethylpyridin-2-yl)ethoxy-d4)benzylidene)thiazolidine-2,4-dione

Cat. No.: B15142927

[Get Quote](#)

Abstract

This application note provides a comprehensive technical guide on the essential analytical methodologies for deuterated R-pioglitazone (PXL065). Pioglitazone, a member of the thiazolidinedione class, is a racemic mixture of R- and S-enantiomers used in the treatment of type 2 diabetes.[1] Recent advancements have focused on stabilizing the R-enantiomer with deuterium at the chiral center, a strategy intended to alter its pharmacokinetic profile, potentially enhancing efficacy while minimizing side effects associated with the racemic mixture.[2] The selective replacement of hydrogen with deuterium can significantly lower the rate of metabolism, leading to a longer half-life.[3] This guide, designed for researchers and drug development professionals, details the critical analytical techniques required for robust characterization and quantification: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for bioanalysis, Chiral High-Performance Liquid Chromatography (HPLC) for enantiomeric separation, and Nuclear Magnetic Resonance (NMR) Spectroscopy for structural confirmation and isotopic purity assessment. Each section explains the causality behind experimental choices, provides field-proven insights, and includes detailed, self-validating protocols to ensure scientific integrity.

Introduction: The Rationale for Deuterated R-Pioglitazone

Pioglitazone acts as a selective agonist for the peroxisome proliferator-activated receptor-gamma (PPAR γ), modulating genes involved in glucose and lipid metabolism.[1] It possesses a single chiral center, and while the racemic mixture is used pharmacologically, the two enantiomers may have distinct biological activities and metabolic fates.[1][4] Deuteration of drug molecules is a modern pharmaceutical strategy to improve pharmacokinetic properties.[5][6][7] By replacing a hydrogen atom with its heavier, stable isotope deuterium at a metabolically active site, the carbon-deuterium (C-D) bond, being stronger than the carbon-hydrogen (C-H) bond, can slow down metabolic processes governed by cytochrome P450 enzymes. This phenomenon is known as the kinetic isotope effect.

For R-pioglitazone, deuteration at the chiral center serves a dual purpose: it not only potentially slows metabolism but also stabilizes the R-enantiomer by reducing its interconversion to the S-enantiomer.[2] Accurate and precise analytical methods are therefore paramount to support drug development, from verifying the molecular structure and isotopic purity of the drug substance to quantifying its concentration in complex biological matrices during pharmacokinetic and clinical studies.

Quantitative Bioanalysis via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the definitive technique for quantifying drug concentrations in biological fluids due to its exceptional sensitivity and selectivity.[8][9] For deuterated R-pioglitazone, this method allows for precise measurement in plasma, serum, or tissue homogenates, which is essential for pharmacokinetic profiling.

Foundational Principles & Experimental Design

The core of a robust LC-MS/MS bioanalytical method is the ability to isolate the analyte from a complex matrix, separate it from interfering components, and detect it with high specificity.

- **Sample Preparation:** The primary goal is to remove proteins and other matrix components that can interfere with analysis. Protein precipitation (PPT) with acetonitrile is a rapid and effective method for pioglitazone analysis.[1][10] For cleaner samples and potentially lower limits of quantification, Liquid-Liquid Extraction (LLE) with solvents like ethyl acetate or Solid Phase Extraction (SPE) can be employed.[11][12] The choice depends on the required sensitivity and throughput.
- **Internal Standard (IS) Selection:** The use of a Stable Isotope Labeled (SIL) internal standard is critical for compensating for variability during sample preparation and analysis.[9][13] A deuterated analog of pioglitazone, such as pioglitazone-d4, is an ideal IS.[10] It behaves nearly identically to the analyte during extraction and ionization but is distinguished by its mass, thereby correcting for matrix effects and instrument variability more accurately than a structural analog.[13][14]
- **Chromatographic Separation:** Reversed-phase chromatography using a C8 or C18 column provides effective separation of pioglitazone from endogenous plasma components.[10][15] A gradient elution with a mobile phase consisting of an organic solvent (e.g., acetonitrile or methanol) and an aqueous solution containing a modifier like formic acid or ammonium acetate is typically used to achieve sharp, symmetric peaks and a short run time.[10][11][16]
- **Mass Spectrometric Detection:** Detection is performed on a triple quadrupole mass spectrometer using electrospray ionization (ESI) in positive ion mode.[10][15] Quantification is achieved via Multiple Reaction Monitoring (MRM), where a specific precursor ion is selected and fragmented to produce a characteristic product ion. This highly selective transition minimizes interference and maximizes sensitivity.

Quantitative LC-MS/MS Workflow Diagram

Caption: Workflow for quantitative analysis of deuterated R-pioglitazone in plasma.

Protocol: Quantification of Deuterated R-Pioglitazone in Human Plasma

This protocol is a representative method and should be fully validated according to regulatory guidelines.[17][18]

- Preparation of Standards:
 - Prepare a 1 mg/mL primary stock solution of deuterated R-pioglitazone and the internal standard (e.g., pioglitazone-d4) in methanol.
 - Perform serial dilutions to prepare working solutions for the calibration curve (e.g., 10-3000 ng/mL) and quality control (QC) samples.[\[10\]](#)[\[12\]](#)
 - Spike blank human plasma with working solutions to create calibration standards and QC samples.
- Sample Preparation (Protein Precipitation):
 - Aliquot 100 µL of plasma sample, calibrator, or QC into a 1.5 mL microcentrifuge tube.
 - Add 25 µL of the internal standard working solution (e.g., pioglitazone-d4 at 500 ng/mL) and vortex briefly.
 - Add 300 µL of ice-cold acetonitrile to precipitate proteins.[\[10\]](#)
 - Vortex vigorously for 1 minute.
 - Centrifuge at 14,000 x g for 10 minutes at 4°C.
 - Carefully transfer the supernatant to a clean vial for injection.
- LC-MS/MS Analysis:
 - Inject 5-10 µL of the supernatant onto the LC-MS/MS system.
 - Analyze the samples using the parameters outlined in Table 1.

Data Presentation: LC-MS/MS Parameters

Parameter	Typical Condition	Rationale
LC System	UPLC/HPLC System	Provides high-resolution separation and reproducible retention times.
Column	C8 or C18, 50 x 2.1 mm, < 3 μ m	Standard reversed-phase chemistry for retaining and separating the analyte.[10][15]
Mobile Phase A	0.1% Formic Acid in Water	Acidified aqueous phase to promote protonation for positive ion ESI.
Mobile Phase B	Acetonitrile or Methanol	Organic solvent for eluting the analyte from the column.
Flow Rate	0.5 - 0.8 mL/min	Optimized for column dimensions and particle size to ensure efficient separation.[10]
Gradient	Start at 5-10% B, ramp to 95% B, re-equilibrate	Ensures elution of the analyte while separating it from early-eluting matrix components.
Column Temperature	40 °C	Improves peak shape and reduces viscosity for better chromatographic performance.
MS System	Triple Quadrupole Mass Spectrometer	Enables highly selective and sensitive MRM-based quantification.
Ionization Mode	Electrospray Ionization (ESI), Positive	Pioglitazone contains basic nitrogen atoms that are readily protonated.[10][15]
MRM Transitions	Pioglitazone: m/z 357.2 $\rightarrow$ 134.1[15] d-R-Pioglitazone (d1): m/z 358.2 $\rightarrow$ 134.1 IS (d4-Pio): m/z 361.1 $\rightarrow$ 138.1[10]	Specific precursor-product ion pairs ensure high selectivity for each compound.

Chiral Separation by High-Performance Liquid Chromatography (HPLC)


Pioglitazone is a chiral molecule, and its enantiomers can exhibit different pharmacokinetic and pharmacodynamic properties.[19] Deuteration at the chiral center is designed to stabilize the R-enantiomer.[2] Therefore, a validated chiral HPLC method is essential to confirm the enantiomeric purity of the drug substance and to study the stereoselective pharmacokinetics in vivo.[20][21]

Foundational Principles & Experimental Design

Enantiomers have identical physical properties in a non-chiral environment, necessitating a chiral environment for separation.

- **Chiral Stationary Phase (CSP):** The key to separation is a CSP. Polysaccharide-based columns, such as those with amylose or cellulose derivatives, are highly effective for separating pioglitazone enantiomers.[22][23] These CSPs create transient diastereomeric complexes with the enantiomers, leading to different retention times. A Phenomenex i-Amylose-3 column has been shown to provide good resolution.[23]
- **Mobile Phase Selection:** The mobile phase composition is optimized to achieve baseline separation. For normal-phase chromatography, a mixture of a non-polar solvent like hexane and a polar modifier like isopropanol is common.[19] For reversed-phase chiral separations, a mixture of acetonitrile and an aqueous buffer (e.g., 10 mM ammonium acetate) is often used.[23] The choice is highly dependent on the specific CSP.
- **Detection:** UV detection at a wavelength where pioglitazone has significant absorbance (e.g., 265 nm or 269 nm) is a straightforward approach.[23][24] For bioanalytical applications requiring higher sensitivity, the chiral HPLC system can be coupled with a mass spectrometer (LC-MS/MS).[2]

Chiral HPLC Analysis Workflow Diagram



[Click to download full resolution via product page](#)

Caption: General workflow for the chiral separation of pioglitazone enantiomers.

Protocol: Chiral Purity Assessment of Deuterated R-Pioglitazone

- Sample Preparation:

- Accurately weigh and dissolve the deuterated R-pioglitazone drug substance in the mobile phase to a final concentration of approximately 0.5 mg/mL.
- Filter the solution through a 0.45 µm syringe filter before injection.
- Chiral HPLC Analysis:
 - Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.
 - Inject 10 µL of the sample solution.
 - Run the analysis using the parameters outlined in Table 2.
- Data Analysis:
 - Identify the peaks corresponding to the R- and S-enantiomers based on their retention times (determined by running enantiomeric standards if available).
 - Calculate the enantiomeric excess (% ee) using the peak areas (A) of the R- and S-enantiomers: $\% ee = [(A_R - A_S) / (A_R + A_S)] * 100$.

Data Presentation: Chiral HPLC Parameters

Parameter	Typical Condition	Rationale
HPLC System	Standard HPLC or UPLC System	Provides precise flow and pressure for high-resolution separation.
Column	Phenomenex Lux i-Amylose-3, 150 x 4.6 mm, 5 µm[23]	A proven CSP for resolving pioglitazone enantiomers effectively.
Mobile Phase	10 mM Ammonium Acetate Buffer : Acetonitrile (60:40 v/v) [23]	Optimized reversed-phase conditions for achieving baseline separation on this CSP.
Flow Rate	0.6 mL/min[23]	Balances resolution and analysis time.
Column Temperature	35 °C[23]	Controls retention and improves separation efficiency.
Detection	UV at 265 nm[23]	A sensitive wavelength for detecting the thiazolidinedione chromophore.
Retention Times	S-Pio: ~3.1 min; R-Pio: ~7.4 min[23]	Demonstrates successful enantiomeric resolution with distinct retention times.

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the definitive structural elucidation of molecules. [25] For deuterated compounds, it serves as the primary method to confirm the exact location of deuterium incorporation and to determine the isotopic enrichment level.

Foundational Principles & Experimental Design

NMR analysis for deuterated compounds relies on comparing spectra from the deuterated and non-deuterated analogs and directly observing the deuterium nucleus.

- ^1H (Proton) NMR: This is the most common NMR experiment. In the analysis of deuterated R-pioglitazone, the ^1H NMR spectrum is used to verify the disappearance or significant reduction in the signal intensity of the proton at the chiral center. The integration of this peak relative to other non-deuterated protons in the molecule provides a quantitative measure of deuterium incorporation.[26]
- ^2H (Deuterium) NMR: This experiment directly detects the deuterium nucleus. A strong signal in the ^2H NMR spectrum at the chemical shift corresponding to the chiral center provides unambiguous proof of deuteration at that specific site.[26] This technique is particularly useful for highly enriched compounds.
- Solvent Selection: The choice of solvent is critical. For ^1H NMR, a deuterated solvent (e.g., DMSO- d_6 , CDCl_3) is used to avoid overwhelming solvent proton signals.[27] For ^2H NMR, a non-deuterated (protonated) solvent can be used to provide a clean background, as only the deuterium nuclei on the analyte will be observed.

NMR Confirmation Logic Diagram

Caption: Logic for confirming deuteration using complementary ^1H and ^2H NMR.

Protocol: General Procedure for NMR Sample Analysis

- Sample Preparation:
 - Dissolve 5-10 mg of the deuterated R-pioglitazone sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO- d_6) in a standard 5 mm NMR tube.
 - Ensure the sample is fully dissolved.
- Data Acquisition:
 - Acquire a ^1H NMR spectrum on a 400 MHz or higher spectrometer. Key parameters include an appropriate number of scans to achieve a good signal-to-noise ratio, a standard spectral width for protons, and a relaxation delay of at least 5 seconds for accurate integration.

- If required, acquire a ^2H NMR spectrum. This experiment may require a longer acquisition time due to the lower gyromagnetic ratio of deuterium.
- Data Interpretation:
 - Process the ^1H NMR spectrum (Fourier transform, phase correction, baseline correction).
 - Compare the spectrum to that of non-deuterated R-pioglitazone. Confirm the reduction or absence of the proton signal at the chiral center (~ 4.9 ppm in DMSO-d_6).
 - Integrate the remaining proton signals and compare the integration of the chiral center proton signal (if any) to a stable, non-deuterated proton signal within the molecule to calculate the percentage of deuteration.
 - Analyze the ^2H NMR spectrum to confirm the presence of a signal at the expected chemical shift.

Conclusion

The analytical characterization and quantification of deuterated R-pioglitazone require a multi-faceted approach employing orthogonal techniques. LC-MS/MS provides the necessary sensitivity and selectivity for pharmacokinetic studies in biological matrices. Chiral HPLC is indispensable for confirming the enantiomeric identity and purity of the drug substance. Finally, NMR spectroscopy offers definitive structural proof of deuterium incorporation. The protocols and principles detailed in this guide provide a robust framework for researchers and scientists in the drug development field, ensuring data integrity and supporting the advancement of modified therapeutics like deuterated R-pioglitazone. All methods described must be rigorously validated against established regulatory standards to ensure their accuracy, precision, and reliability for their intended purpose.[\[28\]](#)[\[29\]](#)

References

- Patel, D. K., et al. (2012). Pioglitazone: A review of analytical methods. Journal of Pharmaceutical Analysis. Available at: [\[Link\]](#)
- Lin, Z. J., et al. (2003). Simultaneous determination of pioglitazone and its two active metabolites in human plasma by LC-MS/MS. Journal of Pharmaceutical and Biomedical

Analysis. Available at: [\[Link\]](#)

- Alim, I., et al. (2012). HPLC Method for the Determination of Pioglitazone in Human Plasma and Its Application to Pharmacokinetic Study. Asian Journal of Chemistry. Available at: [\[Link\]](#)
- Jemal, M., & Ouyang, Z. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. Available at: [\[Link\]](#)
- Russak, E. M., & Bednarczyk, D. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy. Available at: [\[Link\]](#)
- Eckland, D. J., et al. (2001). Identification of novel metabolites of pioglitazone in rat and dog. Xenobiotica. Available at: [\[Link\]](#)
- Zhu, X., et al. (2013). Chiral liquid chromatography resolution and stereoselective pharmacokinetic study of pioglitazone enantiomers in rats. Journal of Chromatography B. Available at: [\[Link\]](#)
- Badr, K. A., et al. (2019). Determination of pioglitazone, its metabolite and alogliptin in human plasma by a novel LC-MS/MS method; application to a pharmacokinetic study. Journal of Chromatography B. Available at: [\[Link\]](#)
- BioPharma Services Inc. (2020). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? BioPharma Services Inc. Available at: [\[Link\]](#)
- Al-Deeb, O. A., et al. (2007). Determination of pioglitazone level and its stability in human plasma by validated hplc assay. Jordan Journal of Pharmaceutical Sciences. Available at: [\[Link\]](#)
- ResearchGate. (n.d.). Representative MS/MS spectra of eight pioglitazone metabolites. ResearchGate. Available at: [\[Link\]](#)
- Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. Available at: [\[Link\]](#)

- Kristensen, J., et al. (2008). Investigation of racemisation of the enantiomers of glitazone drug compounds at different pH using chiral HPLC and chiral CE. Journal of Pharmaceutical and Biomedical Analysis. Available at: [\[Link\]](#)
- Sharma, R. K., et al. (2012). Deuterium Isotope Effects on Drug Pharmacokinetics. I. System-Dependent Effects of Specific Deuteration with Aldehyde Oxidase Cleared Drugs. Drug Metabolism and Disposition. Available at: [\[Link\]](#)
- Howland, R. H. (2015). Deuterated Drugs. Journal of Psychosocial Nursing and Mental Health Services. Available at: [\[Link\]](#)
- ResolveMass Laboratories Inc. (2024). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. ResolveMass Laboratories Inc. Available at: [\[Link\]](#)
- Nirogi, R., et al. (2009). Simultaneous determination of pioglitazone and candesartan in human plasma by LC-MS/MS and its application to a human pharmacokinetic study. Biomedical Chromatography. Available at: [\[Link\]](#)
- Wikipedia. (n.d.). Deuterium NMR. Wikipedia. Available at: [\[Link\]](#)
- SCIEX. (n.d.). Confident identification of phase 1 metabolites using electron activated dissociation (EAD). SCIEX. Available at: [\[Link\]](#)
- Pharmaffiliates. (2024). The Role of Deuterated Compounds in Pharmaceutical R&D and Testing. Pharmaffiliates. Available at: [\[Link\]](#)
- Wikipedia. (n.d.). Deuterated drug. Wikipedia. Available at: [\[Link\]](#)
- Scilit. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Scilit. Available at: [\[Link\]](#)
- Harrison, S. A., et al. (2022). Deuterium-Stabilized (R)-Pioglitazone (PXL065) Is Responsible for Pioglitazone Efficacy in NASH yet Exhibits Little to No PPAR γ Activity. Hepatology Communications. Available at: [\[Link\]](#)

- UCHEM. (2024). Deuterated Solvents: Essential Reagents for Accurate NMR Analysis. UCHEM. Available at: [\[Link\]](#)
- ResearchGate. (n.d.). Evaluation of PXL065 - deuterium-stabilized (R)-pioglitazone in patients with NASH: A phase II randomized placebo-controlled trial. ResearchGate. Available at: [\[Link\]](#)
- Sripalakit, P., et al. (2006). Rapid HPLC Determination of Pioglitazone in Human Plasma by Protein Precipitation and Its Application to Pharmacokinetic Studies. Journal of Liquid Chromatography & Related Technologies. Available at: [\[Link\]](#)
- ResearchGate. (2023). Stability indicating chiral HPLC method for the estimation of pioglitazone enantiomers in pharmaceutical formulation. ResearchGate. Available at: [\[Link\]](#)
- Sahu, P. K., et al. (2021). Development and validation of a sensitive LC-MS/MS method for pioglitazone: application towards pharmacokinetic and tissue distribution study in rats. Analytical Methods. Available at: [\[Link\]](#)
- Talluri, M. V., et al. (2023). Implications of Pharmacokinetic Potentials of Pioglitazone Enantiomers in Rat Plasma Mediated through Glucose Uptake Assay. Molecules. Available at: [\[Link\]](#)
- ResearchGate. (n.d.). Deuterium-Stabilized (R)-Pioglitazone (PXL065) Is Responsible for Pioglitazone Efficacy in NASH yet Exhibits Little to No PPAR γ Activity. ResearchGate. Available at: [\[Link\]](#)
- Scientific Research Publishing. (n.d.). Rapid LC-ESI-MS-MS Method for the Simultaneous Determination of Sitagliptin and Pioglitazone in Rat Plasma and Its Application to Pharmacokinetic Study. SCIRP. Available at: [\[Link\]](#)
- Bioanalysis Zone. (2018). FDA issues final guidance on bioanalytical method validation. Bioanalysis Zone. Available at: [\[Link\]](#)
- Federal Register. (2013). Draft Guidance for Industry on Bioanalytical Method Validation; Availability. Federal Register. Available at: [\[Link\]](#)

- Sahu, P. K., et al. (2021). Development and validation of a sensitive LC-MS/MS method for pioglitazone: application towards pharmacokinetic and tissue distribution study in rats. RSC Publishing. Available at: [\[Link\]](#)
- Journal of Chemical and Pharmaceutical Research. (n.d.). Analytical method development and validation of pioglitazone hydrochloride by RP-HPLC. JOCPR. Available at: [\[Link\]](#)
- FDA. (2019). M10 BIOANALYTICAL METHOD VALIDATION. FDA. Available at: [\[Link\]](#)
- FDA. (2013). Bioanalytical Method Validation. FDA. Available at: [\[Link\]](#)
- FDA. (2022). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA. Available at: [\[Link\]](#)
- International Journal of Scientific & Technology Research. (n.d.). Analytical Method Development And Validation For The Estimation Of Pioglitazone Hydrochloride By Using RP-HPLC. IJSTR. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Pioglitazone: A review of analytical methods - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [2. Deuterium-Stabilized \(R\)-Pioglitazone \(PXL065\) Is Responsible for Pioglitazone Efficacy in NASH yet Exhibits Little to No PPAR \$\gamma\$ Activity - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [3. Deuterated drug - Wikipedia \[en.wikipedia.org\]](#)
- [4. Investigation of racemisation of the enantiomers of glitazone drug compounds at different pH using chiral HPLC and chiral CE - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [5. researchgate.net \[researchgate.net\]](#)
- [6. Deuterated Drugs - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [7. pharmaffiliates.com \[pharmaffiliates.com\]](#)

- [8. benchchem.com \[benchchem.com\]](https://benchchem.com)
- [9. biopharmaservices.com \[biopharmaservices.com\]](https://biopharmaservices.com)
- [10. Determination of pioglitazone, its metabolite and alogliptin in human plasma by a novel LC-MS/MS method; application to a pharmacokinetic study - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [11. asianpubs.org \[asianpubs.org\]](https://asianpubs.org)
- [12. Simultaneous determination of pioglitazone and candesartan in human plasma by LC-MS/MS and its application to a human pharmacokinetic study - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. scispace.com \[scispace.com\]](https://scispace.com)
- [14. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [15. Simultaneous determination of pioglitazone and its two active metabolites in human plasma by LC-MS/MS - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [16. Development and validation of a sensitive LC-MS/MS method for pioglitazone: application towards pharmacokinetic and tissue distribution study in rats ... - RSC Advances \(RSC Publishing\) DOI:10.1039/D1RA01126J \[pubs.rsc.org\]](#)
- [17. FDA issues final guidance on bioanalytical method validation \[gabionline.net\]](#)
- [18. fda.gov \[fda.gov\]](https://fda.gov)
- [19. Chiral liquid chromatography resolution and stereoselective pharmacokinetic study of pioglitazone enantiomers in rats - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [20. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [21. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [22. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [23. mdpi.com \[mdpi.com\]](https://mdpi.com)
- [24. jocpr.com \[jocpr.com\]](https://jocpr.com)
- [25. resolvemass.ca \[resolvemass.ca\]](https://resolvemass.ca)
- [26. Deuterium NMR - Wikipedia \[en.wikipedia.org\]](#)
- [27. myuchem.com \[myuchem.com\]](https://myuchem.com)
- [28. fda.gov \[fda.gov\]](https://fda.gov)
- [29. academy.gmp-compliance.org \[academy.gmp-compliance.org\]](https://academy.gmp-compliance.org)

- To cite this document: BenchChem. [Analytical Methods for the Characterization and Quantification of Deuterated R-Pioglitazone]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15142927/docs#analytical-methods-for-the-characterization-and-quantification-of-deuterated-r-pioglitazone>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)